2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: 2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C16H16ClNO2/c1-11(12-7-9-13(20-2)10-8-12)18-16(19)14-5-3-4-6-15(14)17/h3-11H,1-2H3,(H,18,19)
• InChI Key: ZEPMGIOYRSAGCT-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide, also known as BCTC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BCTC belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists, which have been shown to play an important role in pain and inflammation.

Mechanism of Action

2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide works by blocking the TRPV1 channel, which is involved in the perception of pain and inflammation. The TRPV1 channel is activated by various stimuli such as heat, capsaicin, and acid. When activated, it leads to the release of neurotransmitters that signal pain and inflammation. This compound blocks the TRPV1 channel, preventing the release of these neurotransmitters and hence reducing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on pain and inflammation in various animal models. It has been shown to reduce thermal hyperalgesia, mechanical allodynia, and inflammatory pain in rats. This compound has also been shown to reduce the release of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, indicating its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide is its specificity for the TRPV1 channel. This allows for targeted inhibition of pain and inflammation without affecting other physiological functions. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the effects of this compound on pain and inflammation may vary depending on the type of injury or condition being studied.

Future Directions

There are several future directions for research on 2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide. One area of interest is the potential use of this compound as a treatment for chronic pain conditions such as neuropathic pain and inflammatory pain. Another area of interest is the development of more soluble forms of this compound for easier administration in vivo. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on other physiological functions.

Synthesis Methods

The synthesis of 2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide involves the reaction of 2-chlorobenzoyl chloride with N-(4-methoxyphenethyl)ethylenediamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported in several scientific journals and has been shown to yield high purity this compound.

Scientific Research Applications

2-chloro-N-[1-(4-methoxyphenyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been its role in pain and inflammation. This compound has been shown to block the TRPV1 channel, which is involved in the perception of pain and inflammation. This has led to the investigation of this compound as a potential treatment for chronic pain conditions such as neuropathic pain and inflammatory pain.